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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety data, physical and chemical properties, and

detailed protocols for the handling, use, and disposal of 4-Fluorobenzoylacetonitrile (CAS

No: 4640-67-9). The information is compiled from multiple safety data sheets to ensure a

thorough overview for laboratory personnel.

Section 1: Physical and Chemical Properties
4-Fluorobenzoylacetonitrile is a solid compound often appearing as a white to light yellow

powder or crystal. It is utilized as a building block in chemical synthesis. Key identifying and

physical properties are summarized below.
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Property Value Reference(s)

CAS Number 4640-67-9 [1]

Molecular Formula C₉H₆FNO [1]

Molecular Weight 163.15 g/mol [1]

Appearance
Solid; White to light yellow

powder/crystal

Melting Point 83 - 88 °C [1]

Synonyms

3-Oxo-3-(4-

fluorophenyl)propionitrile, 4-

Fluorophenacyl cyanide

[1]

Solubility
Soluble in Dimethylformamide

(DMF)

Section 2: Safety and Hazard Information
It is imperative to handle 4-Fluorobenzoylacetonitrile with caution, adhering to the GHS

classifications. The compound is harmful if swallowed, in contact with skin, or inhaled, and

causes skin and serious eye irritation.

Table 2.1: GHS Hazard Classification
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Classification Category Reference(s)

Acute Toxicity, Oral 4 [1]

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Irritation 2 [1]

Eye Irritation 2 [1]

Specific target organ toxicity —

Single exposure (STOT SE)
3 (Respiratory system) [1]

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning [1]

Table 2.2: Hazard and Precautionary Statements
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Code Statement Reference(s)

H302 Harmful if swallowed. [1][2]

H312 Harmful in contact with skin. [2]

H315 Causes skin irritation. [1]

H319 Causes serious eye irritation. [1]

H332 Harmful if inhaled. [2]

H335
May cause respiratory

irritation.
[1]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1][2]

P270
Do not eat, drink or smoke

when using this product.
[2][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[2]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

[3]

P302+P352
IF ON SKIN: Wash with plenty

of water.
[2]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][3]
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P501

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Table 2.3: First Aid Measures

Exposure Route Protocol Reference(s)

Inhalation

Remove person to fresh air. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[2][4][5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.

[2][4][5]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids.

[2][4][6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[2][6]

Table 2.4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Reference(s)

Eye/Face

Tightly fitting safety goggles or

eyeshields conforming to

EN166 (EU) or NIOSH (US).

[1][2]

Skin

Protective gloves and clothing.

Wear fire/flame resistant and

impervious clothing.

[1][2]

Respiratory

Dust mask type N95 (US) or a

full-face respirator if exposure

limits are exceeded.

[1][5]

Section 3: Application Notes and Protocols
The following protocols are designed to ensure the safe handling and use of 4-
Fluorobenzoylacetonitrile in a research environment.

Protocol 3.1: Safe Handling and Storage

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[2][5] Ensure that eyewash stations and safety showers are in

close proximity to the workstation.[5]

Personal Protective Equipment: Before handling, don all required PPE as specified in Table

2.4, including safety goggles, chemical-resistant gloves, and a lab coat. A NIOSH-approved

N95 dust mask is required.[1]

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe in the dust.[1] Avoid

dust formation during handling.[5] Do not eat, drink, or smoke in the handling area.[2] Wash

hands and any exposed skin thoroughly after handling.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] The

storage class code is 11 for combustible solids.[1] Keep the compound away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

Protocol 3.2: Spill and Emergency Procedures
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Personal Precautions: For any spill, ensure adequate ventilation and wear full personal

protective equipment.[5] Remove all sources of ignition.[5]

Containment: Prevent further dust dispersal. For cleanup, avoid generating dust.

Cleanup: Use an inert absorbent material like sand or silica gel to soak up the spill.[6] Sweep

up the material and place it into a suitable, closed container for disposal.[5]

Decontamination: Wash the spill area thoroughly after material pickup is complete.

Reporting: Report all spills to the appropriate environmental health and safety (EHS) office.

Protocol 3.3: Disposal Guidelines

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[6]

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[6]

Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[6] Do not empty into drains.[6]

Protocol 3.4: Example Synthesis and Purification Protocol

The following is an example of a synthesis and recrystallization method. This protocol is for

informational purposes and should be adapted and optimized by qualified personnel.

Synthesis:

In a suitable reaction vessel, dissolve malononitrile in a solvent.

Add fluorobenzene (1.2-2 molar equivalents) and trifluoromethanesulfonic acid (1.1-1.5

molar equivalents) to the solution to initiate the reaction.[7]

Upon reaction completion, a crude product of 4-fluorobenzoylacetonitrile is obtained.[7]

Quench the reaction mixture by adding dilute hydrochloric acid while maintaining the

temperature between -5 and +25°C.[8]
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Purification by Recrystallization:

Heat and dissolve the crude product in ethanol (mass ratio of approximately 1.3-1.8:1

ethanol to crude product).[7]

Once fully dissolved, add n-hexane dropwise until turbidity appears, indicating the start of

precipitation.[7]

Slowly cool the mixture to 10-25°C and continue stirring.[7][8]

Isolate the solid product by filtration.[8]

Wash the collected solid with a small amount of n-hexane.[7]

Dry the final product under vacuum at 40-45°C to yield purified 4-
fluorobenzoylacetonitrile.[8]

Section 4: Visual Workflows
The following diagrams illustrate key workflows for handling and using 4-
Fluorobenzoylacetonitrile.
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Start: Receive Chemical

1. Don Required PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

2. Work in Ventilated Area
(Chemical Fume Hood)

3. Handle with Care
(Avoid Dust, Contact, and Ingestion)

4. Store Properly
(Cool, Dry, Well-Ventilated)

5. Keep Container Tightly Sealed

End

Click to download full resolution via product page

Figure 1: Safe Handling and Storage Workflow
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Spill Occurs

Assess Situation
(Size & Immediate Hazard)

Evacuate Area
& Alert Others

Large or
Unknown Hazard

Don Appropriate PPE

Small & Manageable

Notify EHS / Supervisor Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Area
& Dispose of Waste Properly

Click to download full resolution via product page

Figure 2: Emergency Spill Response Protocol
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Start: Prepare Reactants
(Malononitrile, Solvent)

1. Add Fluorobenzene &
Trifluoromethanesulfonic Acid

2. Quench Reaction
with Dilute HCl

3. Obtain Crude Product

4. Dissolve Crude Product
in Hot Ethanol

5. Add n-Hexane to
Induce Precipitation

6. Cool, Filter, and Wash
with n-Hexane

7. Dry Under Vacuum

End: Purified Product

Click to download full resolution via product page

Figure 3: Synthesis and Purification Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b105857?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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